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CAS No.: 364793-85-1
Cat. No.: B3132151
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1-(4-Bromobenzyl)-4-ethylpiperazine belongs to a class of disubstituted piperazines, a
scaffold of immense importance in modern drug discovery. The piperazine ring is a privileged
structure, appearing in numerous approved drugs, from antihistamines to antipsychotics and
kinase inhibitors for oncology.[1] The specific substitution pattern of this compound—a
bromobenzyl group at one nitrogen and an ethyl group at the other—imparts distinct
physicochemical properties. The bromobenzyl moiety often serves as a key building block in
medicinal chemistry, where the bromine can act as a handle for further synthetic elaboration
(e.g., cross-coupling reactions) or contribute to binding interactions within a biological target.[2]
The N-ethyl group modulates the basicity and lipophilicity of the distal nitrogen, which can be
critical for tuning pharmacokinetic properties like absorption, distribution, metabolism, and
excretion (ADME).

This guide provides researchers, scientists, and drug development professionals with a robust
framework for the safe handling, use, and understanding of this compound, grounding safety
protocols in the logic of its chemical structure and the known hazards of its close relatives.
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Section 1: Compound Identification and
Physicochemical Profile

The target compound, 1-(4-Bromobenzyl)-4-ethylpiperazine, is a specific chemical entity for
which properties must often be inferred from closely related structures in the absence of direct
experimental data.

Table 1: Physicochemical Data of 1-(4-Bromobenzyl)-4-ethylpiperazine and Key Analogs

1-(4- 1-(4- 1-(4-
Bromobenzyl)- Bromobenzyl)- 1-(4- Bromophenyl)-
Property 4- 4- Bromobenzyl) 4-
ethylpiperazin methylpiperazi piperazine ethylpiperazin
e (Target) ne[2][3] e[4][5]
Molecular
Ci13H19BrN:z Ci12H17BrNz Ci11H15BrN:2 Ci12H17BrN:z
Formula
Molecular Weight  283.21 g/mol 269.18 g/mol 255.15 g/mol 269.18 g/mol
Not readily
CAS Number _ 368879-17-8 91345-62-9 656257-43-1
available
Colorless to light
Inferred: Solid or  orange/yellow ] N
Appearance ] o T Solid Not specified
viscous liquid clear liquid; also
reported as solid
- _ _ _ 112-116 °C @ .
Boiling Point Not available Not available Not available
0.3 mmHg
Melting Point Not available Not available 56-62 °C Not available

Causality Insight: The addition of the ethyl group compared to the parent piperazine or the N-
methyl analog increases the molecular weight and lipophilicity. This can influence solubility, with
higher-order alkyl groups potentially decreasing aqueous solubility while enhancing solubility in
organic solvents and lipid membranes, a key consideration for both reaction setup and
biological assays.
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Section 2: Synthesized Hazard Assessment

A comprehensive hazard profile is constructed by analyzing the official classifications of the
most relevant structural analogs. The primary hazards stem from the piperazine core, which is
known to be corrosive and a sensitizer, and the acute toxicity associated with similar

substituted aromatics.

Table 2: GHS Hazard Classification of Structural Analogs
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. Hazard Hazard
GHS Signal o
Compound . Statements  Classificati Source(s)
Pictograms  Word
(H-Codes) ons
H302:
Corrosion Harmful if
1-(4- (GHSO05), swallowedH3  Acute Toxicity
Bromobenzyl)  Exclamation Danger 14: Causes 4 (Oral)Skin
piperazine Mark severe skin Corrosion 1B
(GHSO07) burns and
eye damage
H302:
Harmful if .
Acute Toxicity
swallowedH3
) 4 (Oral)Acute
1-(4- Exclamation 12: Harmful .
) ) Toxicity 4
Bromophenyl  Mark Warning in contact [61[7]
) ) ) (Dermal)Acut
)piperazine (GHSO07) with .
) e Toxicity 4
skinH332: _
) (Inhalation)
Harmful if
inhaled
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Health
Hazard
(GHS08),
Corrosion
(GHSO05),
Exclamation
Mark
(GHSO07)

Piperazine
(Anhydrous)

Danger

H314:
Causes
severe skin
burns and
eye
damageH317
: May cause
an allergic
skin
reactionH334
: May cause
allergy or
asthma
symptoms or
breathing
difficulties if

inhaled

Skin
Corrosion
1BRespirator
y Sensitizer
1Skin

Sensitizer 1

[8]

Authoritative Conclusion on Hazard Profile: Based on the data from its closest analogs, 1-(4-

Bromobenzyl)-4-ethylpiperazine must be handled as a hazardous substance with a high

probability of being corrosive and acutely toxic.

e Primary Hazard: It is expected to cause severe skin burns and eye damage (H314),

consistent with the parent compound and the piperazine core. The appropriate signal word is

Danger.

e Secondary Hazard: It is harmful if swallowed (H302) and should be considered potentially
harmful in contact with skin (H312) or if inhaled (H332).

o Sensitization Potential: The piperazine scaffold is a known respiratory and skin sensitizer.[8]

Therefore, repeated exposure should be avoided to prevent the development of allergic

reactions.

Section 3: Prudent Laboratory Practices and

Protocols
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The synthesized hazard profile mandates stringent engineering controls and personal
protective equipment (PPE) to ensure researcher safety. The principle of "as low as reasonably
achievable" (ALARA) exposure must be followed at all times.

Engineering Controls & Personal Protective Equipment
(PPE)
» Ventilation: All manipulations, including weighing, dissolution, and transfers, must be

performed inside a certified chemical fume hood to mitigate inhalation risk.

» Eye and Face Protection: Given the high risk of severe eye damage (inferred H314),
chemical safety goggles in conjunction with a full-face shield are mandatory. Standard safety
glasses are insufficient.

o Skin Protection: A flame-resistant lab coat must be worn and fully fastened. Gloves must be
selected based on the solvent used for dissolution. Nitrile gloves are often suitable for
handling solids, but compatibility with the chosen solvent must be verified. Given the
corrosive nature, wearing two pairs of gloves is a prudent practice.

o Respiratory Protection: While a fume hood is the primary control, a NIOSH-approved
respirator with cartridges for organic vapors and particulates may be required for spill
cleanup or if engineering controls fail.[9]

Experimental Protocol: Safe Weighing and Dissolution
Workflow

This protocol is designed to minimize exposure during the preparation of a stock solution.
e Preparation:

o Don all required PPE (face shield, goggles, lab coat, double gloves).

o Designate a specific area within the chemical fume hood for weighing.

o Place a weigh boat on an analytical balance and tare it.
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o Have the receiving flask, containing a magnetic stir bar and the appropriate solvent (e.g.,
DMSO, DMF, CH2ClIz2), capped and ready within the hood.

 Aliquotting the Compound:

o Carefully open the container of 1-(4-Bromobenzyl)-4-ethylpiperazine. Avoid creating
airborne dust.

o Using a clean spatula, transfer the desired amount of the solid to the weigh boat.
o Securely close the main container immediately after transfer.

e Dissolution:
o Carefully add the weighed solid to the solvent in the receiving flask.

o Rinse the weigh boat with a small amount of the solvent and add the rinsing to the flask to
ensure a quantitative transfer.

o Cap the flask and place it on a magnetic stir plate to dissolve. Gentle heating may be
applied if necessary, ensuring the system is not sealed to avoid pressure buildup.

o Decontamination and Waste Disposal:

o The spatula and weigh boat must be decontaminated. Rinse them with a suitable solvent
into a designated organic waste container.

o Remove the outer pair of gloves and dispose of them in the solid chemical waste.

o Wipe down the balance and the fume hood sash with a damp cloth.

Mandatory Workflow Visualization

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/product/b3132151/docs?utm_src=pdf-body#introduction-a-medicinal-chemist-s-perspective-on-substituted-piperazines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3132151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratpry

Check Availability & Pricing

1. Preparation

Don full PPE
(Face shield, Goggles, Lab Coat, Double Gloves)

Gerify Fume Hood FunctiorD
Grepare Balance, Glassware, & Solvena

Begin Weighing

- J

6. Compound szlndling (in Fume Hood)\

Weigh Compound
on Tared Weigh Boat
v

Cl'ransfer Solid to Solvent Flasa

Rinse Weigh Boat for
Quantitative Transfer
Begin Dissolution

~

-

4 3. Fmal Steps

Cap Flask & Dissolve
on Stir Plate

Decontaminate Tools
& Workspace

Dispose of Waste
(Gloves, Weigh Boat)

\L/

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Dissolution.
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Section 4: Emergency and First-Aid Procedures

Immediate and appropriate action is critical in the event of an exposure.[10]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20
minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek
immediate medical attention.[10]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes. Seek immediate medical attention.[10]

¢ Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If the victim
is not breathing, provide artificial respiration. Seek immediate medical attention.[10]

¢ Ingestion: Do NOT induce vomiting. Rinse the mouth with water. If the person is conscious,
give them a small amount of water to drink. Never give anything by mouth to an unconscious
person. Seek immediate medical attention.[10]

Section 5: Stability and Reactivity

Understanding the chemical stability is key to safe storage and handling during experiments.

 Stability: The compound is likely stable under normal laboratory conditions. However, similar
piperazine compounds can be sensitive to light and moisture.[9]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.
Piperazines are basic and will react exothermically with acids.[9]

e Hazardous Decomposition Products: Thermal decomposition may produce toxic fumes,
including carbon oxides (CO, CO2), nitrogen oxides (NOx), and hydrogen bromide gas.

Section 6: Role in Drug Discovery and Development

The 1-(4-Bromobenzyl)-4-ethylpiperazine scaffold is a valuable building block for
synthesizing more complex molecules with potential therapeutic applications.

e Neuroscience Research: Substituted piperazines are foundational in the development of
agents targeting central nervous system (CNS) receptors, such as dopamine and serotonin
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receptors, for treating disorders like depression and schizophrenia.[2]

e Oncology: The piperazine ring is a common feature in many small-molecule kinase inhibitors
used in cancer therapy.[11]

o Synthetic Utility: The bromobenzyl group is a versatile synthetic handle. The bromine atom
can be readily displaced or used in metal-catalyzed cross-coupling reactions (e.g., Suzuki,
Buchwald-Hartwig) to build molecular complexity and explore the structure-activity
relationship (SAR) of a lead compound series.

Mandatory Drug Discovery Workflow Visualization
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Caption: Role of Building Blocks in a Drug Discovery Cascade.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b3132151/docs#introduction-a-medicinal-chemist-s-perspective-on-substituted-piperazines
https://www.benchchem.com/product/b3132151/docs#introduction-a-medicinal-chemist-s-perspective-on-substituted-piperazines
https://www.benchchem.com/product/b3132151/docs#introduction-a-medicinal-chemist-s-perspective-on-substituted-piperazines
https://www.benchchem.com/product/b3132151/docs#introduction-a-medicinal-chemist-s-perspective-on-substituted-piperazines
https://www.benchchem.com/product/b3132151?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3132151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

